3-[Methyl(methylsulfonyl)amino]benzoic acid

• IUPAC Name: 3-[methyl(methylsulfonyl)amino]benzoic acid
• InChI: InChI=1S/C9H11NO4S/c1-10(15(2,13)14)8-5-3-4-7(6-8)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key: ZOCROBQKZVFBCU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)C(=O)O)S(=O)(=O)C
• Molecular Formula: C9H11NO4S
• DSSTOX Substance ID: DTXSID80623675
• Molecular Weight: 229.26 g/mol
• CAS RN: 89469-46-5

Description

3-[Methyl(methylsulfonyl)amino]benzoic acid is a compound that can be associated with a variety of chemical and pharmacological properties. It is structurally related to benzoic acid derivatives, which are significant in drug molecules and natural products. The presence of a methylsulfonyl group suggests potential biological activity and relevance in synthetic chemistry.

Synthesis Analysis

The synthesis of compounds related to this compound involves various strategies. For instance, a series of 4-[(methylsulfonyl)amino]benzamides and sulfonamides with antiarrhythmic activity were synthesized, indicating the potential for diverse substitutions on the benzoic acid framework . Another study describes the synthesis of 3-(methylsulfonyl)benzo[b]thiophenes using a radical relay strategy, which could be related to the synthesis of this compound by highlighting the versatility of methylsulfonyl group incorporation . Additionally, a new synthesis method for 4-(methylsulfonyl)benzoic acid has been reported, which could be adapted for the synthesis of the 3-substituted isomer .

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using various techniques. For example, the FT-IR, HOMO-LUMO, NBO, and MEP analysis of a methylsulfanyl derivative provides insights into the electronic structure and potential reactivity of the molecule . Similarly, the crystal and molecular-electronic structure of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride isomers have been investigated, which could inform the structural analysis of this compound .

Chemical Reactions Analysis

The chemical reactivity of benzoic acid derivatives is significant for their potential applications. Meta-C–H functionalization of benzoic acid derivatives has been achieved using a nitrile-based sulfonamide template, which could be relevant for the functionalization of the 3-position in this compound . Additionally, the synthesis of benzimidazoles using sulfonic acid functionalized imidazolium salts/FeCl3 indicates the potential for catalytic systems to facilitate reactions involving benzoic acid derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from related compounds. For instance, the benzoic acid moiety is known to impart stress tolerance in plants, suggesting that derivatives like this compound may also influence biological systems . The use of dimethyl sulfoxide as a solvent for the ninhydrin reaction in amino acid analysis indicates the solubility and interaction of sulfonyl-containing compounds with other chemical entities . Furthermore, the synthesis and properties of amino acid sulfones provide insights into the behavior of sulfur-containing compounds .

Scientific Research Applications

• Na+/H+ Antiporter Inhibitors : A study by Baumgarth, Beier, and Gericke (1997) explored the use of benzoylguanidines, including compounds similar to 3-[Methyl(methylsulfonyl)amino]benzoic acid, as Na+/H+ exchanger inhibitors. These compounds have potential applications in the treatment of acute myocardial infarction. The research highlighted the importance of specific substitutions on the benzoylguanidine structure for the potency of the inhibitors (Baumgarth, Beier, & Gericke, 1997).

• Stress Tolerance in Plants : In a study by Senaratna et al. (2004), benzoic acid derivatives, including ones structurally related to this compound, were evaluated for their role in inducing stress tolerance in plants. This research suggests that the benzoic acid structure is key to imparting stress tolerance in plants (Senaratna et al., 2004).

• EP1 Receptor Antagonists : Naganawa et al. (2006) discovered that certain sulfonamides, structurally similar to this compound, act as EP1 receptor selective antagonists. These compounds exhibited optimized antagonist activity and potential in vivo applications (Naganawa et al., 2006).

• Microbial Biosynthesis : Zhang and Stephanopoulos (2016) conducted research on the microbial biosynthesis of 3-amino-benzoic acid (3AB) using Escherichia coli. They demonstrated that co-culture engineering can significantly improve the production of 3AB, a compound structurally related to this compound (Zhang & Stephanopoulos, 2016).

• Antimicrobial Activities : Dineshkumar and Thirunarayanan (2019) synthesized sulfonamides with structures similar to this compound and measured their antimicrobial activities. The study suggests potential applications of these compounds in developing new antimicrobial agents (Dineshkumar & Thirunarayanan, 2019).